2-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine
Overview
Description
2-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine, also known as 3-Methyl-5-triazolylpyridine, is an organic compound of the pyridine family that has a wide range of applications in scientific research. It is a colorless solid that is soluble in many organic solvents such as ethanol, acetone, and chloroform. The compound has been studied extensively for its potential use in medicinal applications, including as an anti-inflammatory and antifungal agent. In addition, it has been explored as a potential therapeutic agent for the treatment of cancer, diabetes, and other diseases.
Scientific Research Applications
Sustainable Synthesis
The compound 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine has been used in the development of sustainable synthesis methods. Researchers have reported an efficient, metal-free process for synthesizing this compound, highlighting its potential for rapid and environmentally friendly production .
Drug Discovery
Triazoles, including the specific variant , are significant in drug discovery. They are utilized for creating pharmacophores - parts of molecular structures that are responsible for a drug’s biological activity .
Organic Synthesis
In organic chemistry, triazoles serve as versatile intermediates for constructing more complex molecules. Their unique structure allows for various functionalizations, which can lead to the development of new chemical entities .
Polymer Chemistry
The triazole ring is a component in certain polymers due to its thermal stability and ability to enhance material properties. This makes it valuable in the field of polymer chemistry .
Supramolecular Chemistry
In supramolecular chemistry, triazoles can act as building blocks for larger structures due to their ability to engage in hydrogen bonding and other non-covalent interactions .
Bioconjugation
Triazoles are used in bioconjugation techniques, where they help link biomolecules together for various applications, including therapeutic and diagnostic purposes .
Fluorescent Imaging
Due to their fluorescent properties, triazoles are used in imaging techniques to visualize biological processes and structures .
Materials Science
Lastly, the stability and reactivity of triazoles make them suitable for creating new materials with desired properties for use in technology and industry .
Mechanism of Action
Target of Action
It is known that this compound forms complexes with ruthenium (ru ii), which have been tested for anticancer activity .
Mode of Action
It is known that the compound forms complexes with ruthenium (Ru II), and these complexes have been shown to exhibit anticancer activity
Biochemical Pathways
It is known that the compound’s ruthenium complexes have been tested for anticancer activity, suggesting that they may interact with pathways involved in cell proliferation and survival .
Result of Action
It is known that the compound’s ruthenium complexes have shown anticancer activity when tested on human ovarian cancer cell lines .
Action Environment
It is known that the compound can form stable complexes with ruthenium, suggesting that it may be relatively stable under a variety of conditions .
properties
IUPAC Name |
2-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c1-6-10-8(12-11-6)7-4-2-3-5-9-7/h2-5H,1H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJDVHKDTPXZGEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40509845 |
Source
|
| Record name | 2-(5-Methyl-1H-1,2,4-triazol-3-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40509845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine | |
CAS RN |
25433-36-7 |
Source
|
| Record name | 2-(5-Methyl-1H-1,2,4-triazol-3-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40509845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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